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Compound of Interest

Compound Name: SJ000291942

Cat. No.: B2752707 Get Quote

Application Notes and Protocols for SJ000291942
Topic: SJ000291942 Solubility and Stock Solution Preparation Audience: Researchers,

scientists, and drug development professionals.

Abstract
SJ000291942 is a small molecule activator of the canonical Bone Morphogenetic Protein

(BMP) signaling pathway, a critical component of the Transforming Growth Factor-beta (TGF-β)

superfamily of signaling molecules.[1][2][3][4] This pathway is integral to a multitude of cellular

processes, including cell differentiation, proliferation, and embryonic development.[5]

SJ000291942 has been shown to induce BMP-dependent osteoblastic differentiation and

activate the phosphorylation of SMAD1/5/8, key transducers in the BMP signaling cascade.

These application notes provide detailed protocols for the preparation of stock solutions of

SJ000291942 for both in vitro and in vivo experimental models, along with comprehensive

solubility data to guide researchers in its effective use.

Chemical and Physical Properties
SJ000291942 is supplied as a crystalline solid with a purity of ≥98%. Its fundamental properties

are summarized in the table below.
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Property Value Reference

CAS Number 425613-09-8

Molecular Formula C₁₆H₁₅FN₂O₄

Molecular Weight 318.30 g/mol

Appearance Crystalline solid

Purity ≥98%

Storage (Powder)
3 years at -20°C; 2 years at

4°C

Solubility Data
The solubility of SJ000291942 has been determined in various common laboratory solvents. It

is important to note that using fresh, anhydrous solvents, particularly DMSO, is critical as

absorbed moisture can significantly reduce solubility.

Solvent Solubility (In Vitro) Molar Equivalent Reference

DMSO ≥ 150 mg/mL ~471.25 mM

DMSO 64 mg/mL ~201.06 mM

DMSO 30 mg/mL ~94.25 mM

Dimethyl Formamide

(DMF)
30 mg/mL ~94.25 mM

Ethanol 12 mg/mL ~37.70 mM

Water Insoluble N/A
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Formulation (In
Vivo)

Solubility Molar Equivalent Reference

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL ~7.85 mM

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL ~7.85 mM

Carboxymethyl

cellulose sodium

(CMC-Na)

≥ 5 mg/mL

(Homogeneous

suspension)

N/A

Mechanism of Action: BMP Signaling Pathway
SJ000291942 functions as an activator of the canonical Bone Morphogenetic Protein (BMP)

signaling pathway. This pathway is initiated when a BMP ligand binds to a Type II receptor

(BMPR2), which then recruits and phosphorylates a Type I receptor (e.g., ALK2, ALK3, ALK6).

The activated Type I receptor phosphorylates Receptor-regulated SMADs (R-SMADs),

specifically SMAD1, SMAD5, and SMAD8. These phosphorylated R-SMADs form a complex

with the common-mediator SMAD (co-SMAD), SMAD4. This entire complex then translocates

into the nucleus, where it acts as a transcription factor to regulate the expression of BMP target

genes. SJ000291942 has been experimentally shown to induce the phosphorylation of

SMAD1/5/8 and the expression of BMP target genes such as bmp2b and szl.
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Caption: Canonical BMP signaling pathway activated by SJ000291942.
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Experimental Protocols
The following protocols provide step-by-step instructions for preparing stock solutions of

SJ000291942. It is recommended to handle the compound in a well-ventilated area and use

appropriate personal protective equipment.
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Start: Obtain SJ000291942
(Crystalline Solid)

1. Weigh desired mass
of compound accurately.

2. Add appropriate volume
of fresh solvent (e.g., DMSO).

3. Facilitate dissolution.
(Vortex, sonicate, or warm gently)

4. Visually inspect for
complete dissolution.

Precipitate
remains

5. Aliquot into sterile,
cryo-safe vials.

Clear Solution

6. Store at -20°C or -80°C.

End: Ready for use

Click to download full resolution via product page

Caption: General workflow for preparing a stock solution of SJ000291942.
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Protocol 1: Preparation of In Vitro Stock Solution (e.g.,
10 mM in DMSO)
This protocol is suitable for preparing a high-concentration stock solution for use in cell culture

experiments.

Materials:

SJ000291942 powder (MW: 318.30)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettors and sterile tips

Vortex mixer and/or sonicator

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

SJ000291942 needed:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 318.30 g/mol * (1000 mg / 1 g) = 3.183

mg

Weigh Compound: Carefully weigh out 3.183 mg of SJ000291942 powder and place it into a

sterile microcentrifuge tube.

Add Solvent: Add 1 mL of high-purity DMSO to the tube.

Dissolve: Tightly cap the tube and vortex thoroughly. If the compound does not dissolve

completely, gentle warming (to 37°C) or brief sonication can be used to facilitate dissolution.

Visually inspect the solution to ensure no particulates are present.
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Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller volumes in

sterile cryovials to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years). When ready to use, thaw an aliquot at room temperature and

dilute to the final working concentration in the appropriate cell culture medium.

Protocol 2: Preparation of In Vivo Formulation (2.5
mg/mL)
This protocol describes the preparation of a formulation suitable for administration in animal

models, based on a common vehicle.

Materials:

SJ000291942 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl, sterile)

Sterile tubes and syringes

Procedure (to prepare 1 mL of dosing solution):

Prepare DMSO Stock: First, prepare a concentrated stock of SJ000291942 in DMSO. For

example, dissolve 25 mg of the compound in 1 mL of DMSO to create a 25 mg/mL stock

solution.

Solvent Addition Sequence: The order of solvent addition is critical for maintaining solubility.

a. In a sterile tube, add 400 µL of PEG300. b. Add 100 µL of the 25 mg/mL DMSO stock

solution to the PEG300 and mix thoroughly until a clear solution is formed. c. Add 50 µL of
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Tween-80 and mix again until homogeneous. d. Finally, add 450 µL of saline to bring the total

volume to 1 mL. Mix thoroughly.

Final Concentration: This procedure yields a 1 mL solution containing 2.5 mg of

SJ000291942 in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

The final solution should be clear.

Use: This formulation should be prepared fresh before use. If storage is necessary, it should

be for a very short duration and protected from light. Stability in this formulation over time

has not been extensively reported.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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